3-(2-fluorophenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide

• IUPAC Name: 3-(2-fluorophenyl)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]propanamide
• InChI: InChI=1S/C19H17FN2OS/c20-18-4-2-1-3-15(18)5-6-19(23)22-11-14-9-17(12-21-10-14)16-7-8-24-13-16/h1-4,7-10,12-13H,5-6,11H2,(H,22,23)
• InChI Key: BHWJTPGUZQSFFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NCC2=CC(=CN=C2)C3=CSC=C3)F
• Molecular Formula: C19H17FN2OS
• Molecular Weight: 340.4 g/mol

Description

3-(2-fluorophenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide, commonly known as THIP, is a compound that has been extensively studied for its potential therapeutic applications. THIP belongs to the class of GABA(A) receptor agonists and has been shown to exhibit anxiolytic, sedative, and anticonvulsant properties.

Scientific Research Applications

• Chemical Synthesis and Characterization :

  • Harutyunyan et al. (2015) discussed the synthesis of N-(pyridin-2-yl)propanamides, including compounds structurally similar to 3-(2-fluorophenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide. This study focused on one-step syntheses of these compounds for potential chemical and pharmaceutical applications (Harutyunyan et al., 2015).
  • Manolov et al. (2021) reported on the synthesis and characterization of N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide, a related compound, highlighting the process of developing new chemical entities (Manolov et al., 2021).

• Potential Anticancer Applications :

  • Ivasechko et al. (2022) synthesized novel pyridine-thiazole hybrid molecules, including compounds similar to the one , showing high antiproliferative activity against various cancer cell lines. This suggests potential use in developing anticancer therapies (Ivasechko et al., 2022).

• Pharmacological Applications :

  • Ryu et al. (2015) explored pyridine derivatives, including compounds structurally related to 3-(2-fluorophenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide, as hTRPV1 antagonists. This research is significant for developing new pain management therapies (Ryu et al., 2015).